
Application Notes and Protocols: Antiviral
Efficacy of Dehydroandrographolide Against

Influenza Virus

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dehydroandrographolide

Cat. No.: B1139154 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dehydroandrographolide (DAP), a major diterpenoid lactone isolated from the medicinal plant

Andrographis paniculata, has demonstrated significant antiviral activity against various strains

of the influenza A virus. These application notes provide a comprehensive overview of its

efficacy, mechanism of action, and detailed protocols for its evaluation. The information

presented is intended to guide researchers in the potential development of DAP as a novel

anti-influenza therapeutic.

Mechanism of Action
Dehydroandrographolide exerts its anti-influenza effects through a multi-targeted mechanism

that involves both direct antiviral and host-directed activities:

Inhibition of Viral Ribonucleoprotein (vRNP) Export: DAP has been shown to restrain the

nuclear export of viral ribonucleoprotein complexes, a critical step in the replication cycle of

the influenza virus. This action effectively reduces the production of new viral particles.[1][2]

Modulation of Host Immune Response: The compound significantly reduces the excessive

inflammatory response often associated with severe influenza infections. It achieves this by
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decreasing the expression of pro-inflammatory cytokines and chemokines, such as TNF-α,

IL-6, and CXCL-10, through the inhibition of the NF-κB and JAK/STAT signaling pathways.[3]

Inhibition of Apoptosis: DAP can inhibit apoptosis induced by influenza A virus (H5N1) in

infected human lung epithelial cells. This effect is mediated through the caspase-9-

dependent intrinsic apoptotic pathway, which contributes to its overall antiviral activity.[4][5]

[6]

Quantitative Data Summary
The antiviral activity of Dehydroandrographolide and its derivatives has been quantified

across various influenza A virus strains and cell lines. The following tables summarize the key

efficacy data from in vitro studies.

Table 1: In Vitro Antiviral Activity of Dehydroandrographolide (DAP)

Influenza A
Virus Strain

Cell Line Assay Type
Efficacy
Metric

Value Reference

A/chicken/Hu

bei/327/2004

(H5N1)

A549

Cytopathic

Effect (CPE)

Reduction

IC50 5 ± 1 µg/mL [3]

A/duck/Hubei

/XN/2007

(H5N1)

A549 Not Specified Not Specified
Potent

Activity
[1]

A/PR/8/34

(H1N1)
A549 Not Specified Not Specified

Potent

Activity
[1]

Various

Strains
MDCK

Cytopathic

Effect (CPE)

Reduction

IC50 38 ± 1 µg/mL [3]

Table 2: In Vitro Antiviral Activity of Andrographolide Derivatives
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Compound
Influenza A
Virus Strain

Cell Line
Efficacy
Metric

Value Reference

14-α-lipoyl

andrographoli

de (AL-1)

A/Chicken/Gu

angdong/96

(H9N2)

MDCK EC50 8.4 µM [3]

14-α-lipoyl

andrographoli

de (AL-1)

A/Duck/Guan

gdong/99

(H5N1)

MDCK EC50 15.2 µM [3]

14-α-lipoyl

andrographoli

de (AL-1)

A/PR/8/34

(H1N1)
MDCK EC50 7.2 µM [3]

Experimental Protocols
Detailed methodologies for key experiments are provided below. These protocols are based on

standard virological assays and can be adapted for the evaluation of

Dehydroandrographolide and its derivatives.

Cell Viability Assay (MTT Assay)
This assay is crucial to determine the cytotoxicity of the compound and to establish a non-toxic

working concentration for subsequent antiviral assays.

Materials:

Madin-Darby Canine Kidney (MDCK) or Human Lung Adenocarcinoma (A549) cells

Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

Dehydroandrographolide (DAP) stock solution (in DMSO)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

DMSO
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96-well plates

Protocol:

Seed MDCK or A549 cells in 96-well plates at a density of 1 x 10^4 cells/well and incubate

for 24 hours at 37°C with 5% CO2.

Prepare serial dilutions of DAP in DMEM. The final DMSO concentration should be less than

0.1%.

Remove the culture medium and add 100 µL of the DAP dilutions to the respective wells.

Include a vehicle control (DMSO) and a cell-only control.

Incubate for 48-72 hours at 37°C with 5% CO2.

Add 20 µL of MTT solution to each well and incubate for 4 hours.

Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan

crystals.

Measure the absorbance at 570 nm using a microplate reader.

Calculate the 50% cytotoxic concentration (CC50) from the dose-response curve.

Plaque Reduction Assay
This assay determines the inhibitory effect of the compound on the production of infectious

virus particles.

Materials:

Confluent monolayer of MDCK cells in 6-well plates

Influenza A virus stock of known titer (PFU/mL)

DMEM containing TPCK-trypsin (1 µg/mL)

Dehydroandrographolide (DAP)
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Agarose (low melting point)

Crystal Violet solution

Protocol:

Wash the confluent MDCK cell monolayers with PBS.

Infect the cells with influenza virus at a multiplicity of infection (MOI) of 0.01 for 1 hour at

37°C.

Remove the virus inoculum and wash the cells with PBS.

Prepare an overlay medium consisting of 2X DMEM with TPCK-trypsin and various

concentrations of DAP, mixed with an equal volume of 1.2% low-melting-point agarose.

Add 2 mL of the overlay medium to each well and let it solidify at room temperature.

Incubate the plates at 37°C with 5% CO2 for 48-72 hours until plaques are visible.

Fix the cells with 4% formaldehyde for 1 hour.

Remove the agarose overlay and stain the cells with 0.5% crystal violet solution for 10

minutes.

Wash the plates with water and count the number of plaques.

Calculate the 50% inhibitory concentration (IC50) by determining the compound

concentration that reduces the plaque number by 50% compared to the virus control.

Quantitative Real-Time PCR (qRT-PCR) for Viral Load
This method quantifies the effect of the compound on viral RNA replication.

Materials:

MDCK or A549 cells

Influenza A virus
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Dehydroandrographolide (DAP)

RNA extraction kit

Reverse transcription kit

qPCR master mix

Primers and probe specific for a conserved region of the influenza virus genome (e.g., M1

gene)

Protocol:

Infect cells with influenza virus in the presence or absence of different concentrations of

DAP.

At various time points post-infection (e.g., 8, 16, 24 hours), harvest the cells.

Extract total RNA from the cells using a commercial RNA extraction kit.

Synthesize cDNA from the extracted RNA using a reverse transcription kit.

Perform qPCR using primers and a probe specific for the influenza virus M1 gene. Use a

housekeeping gene (e.g., GAPDH) for normalization.

Calculate the relative viral RNA levels using the ΔΔCt method.
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Caption: Mechanism of action of Dehydroandrographolide against influenza virus.
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Caption: General experimental workflow for evaluating antiviral efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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